Cas no 2680855-15-4 (benzyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate)

• Product Name: benzyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate
• CAS No: 2680855-15-4
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 6270353
• PubChem ID: 165917080
• Update Time: 2025-10-29

benzyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28278633
• 2680855-15-4
• benzyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate

• Inchi： 1S/C13H18N2O3/c16-13(14-7-9-15-8-4-10-18-15)17-11-12-5-2-1-3-6-12/h1-3,5-6H,4,7-11H2,(H,14,16)
• InChI Key： HEOLEUWLZUTPSB-UHFFFAOYSA-N
• SMILES： O1CCCN1CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.8Ų

Additional information on benzyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate

Professional Introduction to Benzyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate (CAS No. 2680855-15-4)

Benzyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate, identified by its Chemical Abstracts Service number (CAS No. 2680855-15-4), is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural motif of this molecule, featuring a benzyl group and an N-[2-(1,2-oxazolidin-2-yl)ethyl] moiety, imparts unique chemical and pharmacological properties that make it a valuable candidate for further exploration.

The 1,2-oxazolidin-2-yl group in the molecular structure is a key feature that contributes to the compound's reactivity and potential biological activity. Oxazolidinones are known for their ability to act as chiral auxiliaries and ligands in asymmetric synthesis, which has led to their extensive use in the development of enantioselective catalysts and chiral drugs. The incorporation of this moiety into the carbamate framework suggests that Benzyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate may exhibit similar properties, making it a promising candidate for applications in enantioselective processes and the synthesis of chiral pharmaceuticals.

Recent advancements in the field of medicinal chemistry have highlighted the importance of carbamates as pharmacophores in drug design. Carbamates are known to possess a wide range of biological activities, including neuroprotective, anti-inflammatory, and antiviral effects. The structural flexibility of carbamates allows for the facile modification of their molecular architecture, enabling the optimization of pharmacokinetic and pharmacodynamic properties. This flexibility makes Benzyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate a particularly attractive scaffold for the development of novel therapeutic agents.

In addition to their role as intermediates in drug synthesis, carbamates have also been explored as tools in chemical biology and synthetic chemistry. For instance, carbamate-based compounds have been utilized as probes to study enzyme mechanisms and as building blocks for the construction of complex organic molecules. The unique reactivity of the carbamate functional group allows for its participation in various chemical transformations, including nucleophilic substitution reactions, condensation reactions, and coupling reactions with transition metals. These properties make Benzyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate a versatile tool for synthetic chemists.

The investigation of Benzyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate has been accompanied by studies on its derivatives and analogs. Researchers have synthesized various modifications of this compound to explore its potential biological activities and to understand the structural determinants that govern its reactivity. These studies have provided valuable insights into the relationship between molecular structure and biological function, which are crucial for the rational design of new drugs.

One area of particular interest has been the exploration of Benzyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate as a precursor for biologically active molecules. The oxazolidinone moiety has been shown to enhance binding affinity and selectivity when incorporated into drug-like molecules. This has led to the development of novel compounds with improved pharmacological profiles. For example, derivatives of this compound have been investigated for their potential use in treating neurological disorders due to their ability to interact with specific targets in the central nervous system.

Another significant application has been in the field of agrochemicals. Carbamate-based compounds have been widely used as pesticides due to their effectiveness against a broad spectrum of pests while maintaining relative environmental safety. The structural features of Benzyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate make it a suitable candidate for further development as an agrochemical agent. Its stability under various environmental conditions and its ability to interact with biological targets in pests make it a promising candidate for crop protection applications.

The synthesis of Benzyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate involves multi-step organic transformations that highlight its complexity as a chemical entity. The process typically begins with the preparation of key intermediates such as benzoyl chloride and 1-(ethylenediamino)-cyclopropanecarboxylic acid chloride. These intermediates are then coupled using standard carbamate formation reactions to yield the desired product. The use of protecting groups and careful control over reaction conditions are essential to ensure high yields and purity.

Advances in synthetic methodologies have enabled more efficient and scalable production methods for this compound. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to streamline the synthetic route and improve overall efficiency. These innovations not only reduce production costs but also minimize waste generation, aligning with principles of green chemistry.

The characterization of Benzyl N-[2-(1,2-oxazolidin-2-y)]ethyl]carbamate has been performed using a combination of analytical techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), infrared spectroscopy (IR), and X-ray crystallography. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, computational methods such as molecular modeling have been used to predict potential interactions between this compound and biological targets.

In conclusion, Benzyl N-[benzyl] N-[carbamate] (CAS No. 2680855-15^–4) is a multifaceted compound with significant potential applications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it a valuable tool for researchers exploring new drug candidates and synthetic methodologies. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.